Cas no 2680846-62-0 (tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate)

• Product Name: tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate
• CAS No: 2680846-62-0
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• CID: 5650157
• PubChem ID: 165910570
• Update Time: 2025-06-08

tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680846-62-0
• EN300-28280117
• tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate

• Inchi： 1S/C10H16N4O2S/c1-5-6-11-7(13-8(17)12-6)14-9(15)16-10(2,3)4/h5H2,1-4H3,(H2,11,12,13,14,15,17)
• InChI Key： PAOIYXVCXJWOLR-UHFFFAOYSA-N
• SMILES： S=C1N=C(NC(CC)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.09939694g/mol
• Monoisotopic Mass: 256.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate

Introduction to Tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate (CAS No. 2680846-62-0)

Tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate, with the CAS number 2680846-62-0, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates and features a triazine core structure, which is well-known for its versatility in medicinal chemistry. The presence of a tert-butyl group and a 4-ethyl-6-sulfanyl substituent on the triazine ring enhances its reactivity and potential applications in synthetic chemistry and drug development.

The chemical structure of Tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate consists of a central triazine ring substituted with various functional groups. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the 4-ethyl and 6-sulfanyl groups introduce polarity and potential sites for further chemical modifications. These features make the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel agrochemicals and pharmaceuticals that incorporate triazine derivatives. The triazine core is particularly useful due to its ability to form stable complexes with biological molecules, making it an effective scaffold for drug design. Tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate has been explored in several research studies for its potential as a precursor in the synthesis of herbicides and fungicides. Its structural properties allow for modifications that can enhance its biological activity and selectivity.

One of the most compelling aspects of this compound is its role in the development of new therapeutic agents. The carbamate functional group is known for its ability to act as a bioisostere for esters and amides, which are common motifs in bioactive molecules. By incorporating this group into a triazine framework, researchers can create compounds with tailored properties for specific applications. For instance, Tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate has been investigated as a potential lead compound in the search for novel antiviral agents. Its unique structure may facilitate interactions with viral enzymes or receptors, leading to the development of effective treatments.

The synthesis of Tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the triazine core through cyclocondensation reactions. Subsequent steps involve nucleophilic substitution reactions to introduce the 4-ethyl and 6-sulfanyl groups. Finally, the carbamate functionality is introduced via reaction with an appropriate carbamic acid derivative or its activated form. Advanced techniques such as chromatography and spectroscopic methods are employed to purify the final product.

The pharmacological properties of Tert-butyl N-(4-ethyl-6-sulfanyl-1,3,5-triazin-2-yl)carbamate have been studied extensively in vitro and in vivo. Preliminary results suggest that this compound exhibits promising activity against various biological targets. For example, it has shown inhibitory effects on certain enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings have prompted further investigation into its potential as a therapeutic agent. Additionally, the compound's stability under different conditions makes it suitable for formulation into drug delivery systems.

The agrochemical applications of Tert-butyl N-(4-propylthio)-N'-tert-butylurea have also been explored alongside this compound. While not directly related chemically, both compounds share structural similarities that make them valuable in crop protection strategies. Research indicates that derivatives of these compounds can exhibit herbicidal activity by inhibiting key enzymes in plant metabolism. This has led to their consideration as candidates for new-generation herbicides that offer improved efficacy and environmental safety.

In conclusion, Tert-butyl N-(4-propylthio)-N'-tert-butylurea represents an important advancement in the field of chemical synthesis and pharmaceutical research. Its unique structure and functional groups provide a versatile platform for developing novel agrochemicals and therapeutic agents. Ongoing studies continue to uncover new applications for this compound and its derivatives, highlighting its significance in modern chemistry.